Cas no 1005115-96-7 (5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 1005115-96-7
• MF: C₁₉H₁₆F₄N₂O₃
• MW: 396.335558891296
• CID: 5863400
• PubChem ID: 4610761
• Update Time: 2025-10-16

5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorobenzoyl)-4-hydroxy-6-(p-tolyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-(4-fluorobenzoyl)tetrahydro-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-
• 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• 1005115-96-7
• SR-01000082507-1
• AKOS016294962
• SR-01000082507
• AKOS002167886
• CCG-20246
• F1260-1232
• AKOS005564923

• Inchi： 1S/C19H16F4N2O3/c1-10-2-4-11(5-3-10)15-14(16(26)12-6-8-13(20)9-7-12)18(28,19(21,22)23)25-17(27)24-15/h2-9,14-15,28H,1H3,(H2,24,25,27)
• InChI Key： UJFNHMRKXGRELJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(C)C=C2)C(C(=O)C2=CC=C(F)C=C2)C(O)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 396.10970502g/mol
• Monoisotopic Mass: 396.10970502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Boiling Point: 595.9±50.0 °C(Predicted)
• pka: 9.49±0.70(Predicted)

Additional information on 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

Research Brief on 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS: 1005115-96-7)

The compound 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS: 1005115-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazinan-2-one scaffold and trifluoromethyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

Recent advancements in the synthesis of 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one have highlighted improved yield and purity through novel catalytic methods. Researchers have employed asymmetric catalysis to achieve enantioselective synthesis, which is critical for its biological activity. The compound's structural features, including the fluorobenzoyl and trifluoromethyl groups, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific enzymes and receptors involved in inflammatory and metabolic pathways. For instance, it has shown inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating inflammatory diseases and neurological disorders. Additionally, its interaction with nuclear receptors has been explored, indicating possible use in hormone-related therapies.

The pharmacokinetic profile of 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one has been evaluated in preclinical models, revealing favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies, such as prodrug design and nanoparticle delivery systems.

In conclusion, 5-(4-fluorobenzoyl)-4-hydroxy-6-(4-methylphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one represents a promising scaffold for drug discovery, with diverse therapeutic potential. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and advancing it through clinical trials. The integration of computational modeling and high-throughput screening could further accelerate its development and application in medicine.